![molecular formula C17H17Cl2N3O2 B6043929 1-(2-chloro-5-nitrobenzyl)-4-(4-chlorophenyl)piperazine](/img/structure/B6043929.png)
1-(2-chloro-5-nitrobenzyl)-4-(4-chlorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chloro-5-nitrobenzyl)-4-(4-chlorophenyl)piperazine, also known as CNB-001, is a novel compound that has gained significant attention in the field of neuroscience research. CNB-001 belongs to the class of piperazine derivatives and has shown promising results in the treatment of various neurological disorders.
Mechanism of Action
The exact mechanism of action of 1-(2-chloro-5-nitrobenzyl)-4-(4-chlorophenyl)piperazine is not fully understood, but it is believed to act on multiple targets in the brain. This compound can modulate the activity of various neurotransmitters, including acetylcholine, dopamine, and serotonin. This compound can also reduce the production of reactive oxygen species and inhibit the activation of inflammatory pathways in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in animal models. This compound can reduce oxidative stress and inflammation in the brain, which can protect neurons from damage. This compound can also improve mitochondrial function and increase the production of ATP, which can improve energy metabolism in the brain. This compound can also increase the expression of neurotrophic factors, which can promote the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2-chloro-5-nitrobenzyl)-4-(4-chlorophenyl)piperazine is its high purity and yield, which makes it suitable for large-scale production. This compound is also highly stable and can be stored for an extended period without degradation. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research and development of 1-(2-chloro-5-nitrobenzyl)-4-(4-chlorophenyl)piperazine. One area of focus is the optimization of the synthesis method to improve the yield and purity of this compound. Another area of focus is the investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans. Additionally, further research is needed to determine the optimal dosage and administration route of this compound for different neurological disorders. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans.
Conclusion
In conclusion, this compound is a novel compound that has shown promising results in the treatment of various neurological disorders. This compound has neuroprotective effects and can reduce inflammation and oxidative stress in the brain. This compound can also improve cognitive function and memory retention in animal models. While there are some limitations to the use of this compound, there are several future directions for research that can help to optimize its use in the treatment of neurological disorders.
Synthesis Methods
The synthesis of 1-(2-chloro-5-nitrobenzyl)-4-(4-chlorophenyl)piperazine involves the reaction of 4-chlorophenylpiperazine with 2-chloro-5-nitrobenzyl chloride in the presence of a base. The reaction yields this compound in high purity and yield. The synthesis method has been optimized to make it suitable for large-scale production.
Scientific Research Applications
1-(2-chloro-5-nitrobenzyl)-4-(4-chlorophenyl)piperazine has shown potential in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. This compound has been shown to have neuroprotective effects and can reduce inflammation and oxidative stress in the brain. This compound can also improve cognitive function and memory retention in animal models.
Properties
IUPAC Name |
1-[(2-chloro-5-nitrophenyl)methyl]-4-(4-chlorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2N3O2/c18-14-1-3-15(4-2-14)21-9-7-20(8-10-21)12-13-11-16(22(23)24)5-6-17(13)19/h1-6,11H,7-10,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBFXEBMZEJPZSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=C(C=CC(=C2)[N+](=O)[O-])Cl)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.